Cas no 67271-65-2 (1H-Pyrrole-3-carbonitrile, 4-acetyl-2,5-dimethyl- (9CI))

1H-Pyrrole-3-carbonitrile, 4-acetyl-2,5-dimethyl- (9CI) structure
67271-65-2 structure
Product Name:1H-Pyrrole-3-carbonitrile, 4-acetyl-2,5-dimethyl- (9CI)
CAS No:67271-65-2
MF:C9H10N2O
MW:162.188501834869
CID:1017841
PubChem ID:12448471
Update Time:2025-04-20

1H-Pyrrole-3-carbonitrile, 4-acetyl-2,5-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-carbonitrile, 4-acetyl-2,5-dimethyl- (9CI)
    • 4-acetyl-2,5-dimethyl-1H-pyrrole-3-carbonitrile
    • 67271-65-2
    • 1H-PYRROLE-3-CARBONITRILE, 4-ACETYL-2,5-DIMETHYL-
    • DB-279904
    • Inchi: 1S/C9H10N2O/c1-5-8(4-10)9(7(3)12)6(2)11-5/h11H,1-3H3
    • InChI Key: QRCWLGKICRJBBR-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C(C#N)=C(C)NC=1C

Computed Properties

  • Exact Mass: 162.079312947g/mol
  • Monoisotopic Mass: 162.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 56.6Ų
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